Cas no 61367-68-8 (2-(4-bromo-3,5-dimethoxyphenyl)acetonitrile)
61367-68-8 structure
Product name:2-(4-bromo-3,5-dimethoxyphenyl)acetonitrile
2-(4-bromo-3,5-dimethoxyphenyl)acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetonitrile, 4-bromo-3,5-dimethoxy-
- 2-(4-bromo-3,5-dimethoxyphenyl)acetonitrile
- EN300-1912165
- 61367-68-8
- SCHEMBL15506125
- UVRSVQQSVWIWRY-UHFFFAOYSA-N
- (4-bromo-3,5-dimethoxyphenyl)acetonitrile
-
- Inchi： InChI=1S/C10H10BrNO2/c1-13-8-5-7(3-4-12)6-9(14-2)10(8)11/h5-6H,3H2,1-2H3
- InChI Key： UVRSVQQSVWIWRY-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 254.98949Da
- Monoisotopic Mass: 254.98949Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.3Ų
- XLogP3: 2.4
2-(4-bromo-3,5-dimethoxyphenyl)acetonitrile Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1912165-10.0g |
2-(4-bromo-3,5-dimethoxyphenyl)acetonitrile |
61367-68-8 | 10g |
$3315.0 | 2023-06-02 | ||
| Enamine | EN300-1912165-5.0g |
2-(4-bromo-3,5-dimethoxyphenyl)acetonitrile |
61367-68-8 | 5g |
$2235.0 | 2023-06-02 | ||
| Enamine | EN300-1912165-0.25g |
2-(4-bromo-3,5-dimethoxyphenyl)acetonitrile |
61367-68-8 | 0.25g |
$708.0 | 2023-09-17 | ||
| Enamine | EN300-1912165-1g |
2-(4-bromo-3,5-dimethoxyphenyl)acetonitrile |
61367-68-8 | 1g |
$770.0 | 2023-09-17 | ||
| Enamine | EN300-1912165-5g |
2-(4-bromo-3,5-dimethoxyphenyl)acetonitrile |
61367-68-8 | 5g |
$2235.0 | 2023-09-17 | ||
| Enamine | EN300-1912165-0.05g |
2-(4-bromo-3,5-dimethoxyphenyl)acetonitrile |
61367-68-8 | 0.05g |
$647.0 | 2023-09-17 | ||
| Enamine | EN300-1912165-1.0g |
2-(4-bromo-3,5-dimethoxyphenyl)acetonitrile |
61367-68-8 | 1g |
$770.0 | 2023-06-02 | ||
| Enamine | EN300-1912165-2.5g |
2-(4-bromo-3,5-dimethoxyphenyl)acetonitrile |
61367-68-8 | 2.5g |
$1509.0 | 2023-09-17 | ||
| Enamine | EN300-1912165-10g |
2-(4-bromo-3,5-dimethoxyphenyl)acetonitrile |
61367-68-8 | 10g |
$3315.0 | 2023-09-17 | ||
| Enamine | EN300-1912165-0.5g |
2-(4-bromo-3,5-dimethoxyphenyl)acetonitrile |
61367-68-8 | 0.5g |
$739.0 | 2023-09-17 |
2-(4-bromo-3,5-dimethoxyphenyl)acetonitrile Related Literature
-
Patrick Fiorenza,Vito Raineri,Stefan G. Ebbinghaus,Raffaella Lo Nigro CrystEngComm, 2011,13, 3900-3904
-
Lijiao Ao,Xinjia Hu,Meng Xu,Qiqing Zhang,Liang Huang Dalton Trans., 2020,49, 4669-4674
-
Hui Liu,Rong Sheng Li Analyst, 2017,142, 4221-4227
-
Amanda Bongers,Berthorie Beauvoir,Nicholas Streja,Georg Northoff,Alison B. Flynn Chem. Educ. Res. Pract., 2020,21, 496-512
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